2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine
Overview
Description
2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine, also known as TBP, is a novel compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action. In
Mechanism of Action
The mechanism of action of 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as improve cognitive function and reduce anxiety. 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has also been shown to have anticancer properties by inhibiting cancer cell growth and inducing apoptosis.
Advantages and Limitations for Lab Experiments
2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also has a low toxicity profile, making it a safe compound to work with. However, 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has limitations in terms of its solubility, which can make it difficult to work with in certain experimental conditions.
Future Directions
There are several future directions for the study of 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine. One direction is to further investigate its potential as a therapeutic agent in various diseases, especially neurological disorders and cancer. Another direction is to explore its mechanism of action in more detail, which could lead to the development of more effective therapeutic agents. Additionally, future studies could focus on improving the synthesis method of 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine to increase its yield and purity.
Scientific Research Applications
2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has been studied extensively for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, analgesic, and anxiolytic properties. 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has also been studied for its potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. In addition, 2-[4-(4-tert-butylcyclohexyl)-1-piperazinyl]pyrimidine has been shown to have anticancer properties, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
2-[4-(4-tert-butylcyclohexyl)piperazin-1-yl]pyrimidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N4/c1-18(2,3)15-5-7-16(8-6-15)21-11-13-22(14-12-21)17-19-9-4-10-20-17/h4,9-10,15-16H,5-8,11-14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMKGIDPCVYOVGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)N2CCN(CC2)C3=NC=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(4-Tert-butylcyclohexyl)-1-piperazinyl]pyrimidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.